5-(4-ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-ethyl-5-methylthien-3-yl)-4-methyl-4H-1,2,4-triazole-3-thiol, commonly referred to as EMMTT, is a chemical compound with a wide range of applications in scientific research. It is used in the synthesis of other compounds, as well as in the study of biochemical and physiological processes.
Scientific Research Applications
Synthesis and Reactivity in Organic Chemistry
This compound and its derivatives have been extensively studied for their reactivity and potential in synthesizing novel heterocyclic compounds. For example, the synthesis of 1,3-dimethyl[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-1-ium and 7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-1-ium salts explores the methylation of 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol derivatives, demonstrating the compound's versatility in organic synthesis (M. Nikpour, H. Motamedi, 2015).
Pharmacological Properties
Research into cyclization of 1-{[(4-methyl-4h-1,2,4-triazol-3-yl)sulfanyl]-acetyl}thiosemicarbazides into 1,2,4-triazole and 1,3,4-thiadiazole derivatives has revealed their potential pharmacological properties. This demonstrates the compound's application in medicinal chemistry, particularly in the design of compounds with central nervous system (CNS) activity in mice (A. Maliszewska-Guz et al., 2005).
Antimicrobial Activities
The synthesis of new 1,2,4-triazoles and their Mannich and Schiff bases, followed by the evaluation of their antimicrobial activities, underscores the role of such compounds in developing new antimicrobial agents. This work highlights the compound's utility in contributing to the fight against microbial resistance (Hacer Bayrak et al., 2009).
Anticancer Properties
A study on the effect of 1,2,4-triazole-3-thiol derivatives bearing the hydrazone moiety on cancer cell migration and the growth of melanoma, breast, and pancreatic cancer spheroids has shown promising results. These compounds have been identified as potential candidates for anticancer drug development, illustrating the compound's application in oncological research (Aida Šermukšnytė et al., 2022).
Corrosion Inhibition
In industrial chemistry, benzimidazole derivatives, related structurally to the compound , have been investigated for their role as corrosion inhibitors for mild steel in HCl solutions. This research outlines the compound's potential in industrial applications, particularly in protecting metal surfaces against corrosion (M. Yadav et al., 2013).
properties
IUPAC Name |
3-(4-ethyl-5-methylthiophen-3-yl)-4-methyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3S2/c1-4-7-6(2)15-5-8(7)9-11-12-10(14)13(9)3/h5H,4H2,1-3H3,(H,12,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKEVRZYWAPDSQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1C2=NNC(=S)N2C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00396137 |
Source
|
Record name | 5-(4-Ethyl-5-methylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
590376-88-8 |
Source
|
Record name | 5-(4-Ethyl-5-methylthiophen-3-yl)-4-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00396137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.